Cas no 854494-45-4 (2,1-Benzisothiazole,4-bromo-)

• Product Name: 2,1-Benzisothiazole,4-bromo-
• CAS No: 854494-45-4
• MF: C₇H₄BrNS
• MW: 214.082359313965
• CID: 717262
• PubChem ID: 53484539
• Update Time: 2024-03-01

2,1-Benzisothiazole,4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole,4-bromo-
• 4-bromo-2,1-benzothiazole
• 4-BROMOBENZO[C]ISOTHIAZOLE
• 4-Bromo-benzo[c]isothiazole
• 2,1-Benzisothiazole,4-bromo
• 2,1-Benzisothiazole, 4-bromo-

• Inchi： 1S/C7H4BrNS/c8-6-2-1-3-7-5(6)4-10-9-7/h1-4H
• InChI Key： AELWJALNBCCSLX-UHFFFAOYSA-N
• SMILES： N1=C2C(C(Br)=CC=C2)=CS1

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3

Experimental Properties

• PSA: 41.13000
• LogP: 3.05880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides